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Compound of Interest

Compound Name:
4-Bromo-2-hydroxy-6-

methoxybenzaldehyde

Cat. No.: B13979227

Get Quote

From Compliance to Catalysis: A Senior Scientist’s
Handbook
Chemical Identity & Structural Analysis
CAS Number: 1399049-46-7 Molecular Formula: C₈H₇BrO₃ Molecular Weight: 231.04 g/mol

Synonyms: 4-Bromo-6-methoxysalicylaldehyde; 2-Hydroxy-4-bromo-6-methoxybenzaldehyde.

The "Why" Behind the Structure
This compound is not merely a reagent; it is a tri-functionalized scaffold critical for diversity-

oriented synthesis. Its value lies in the orthogonal reactivity of its three functional handles,

allowing for sequential derivatization without protecting group manipulation.

The Aldehyde (C-1): A classic electrophile for Schiff base formation or reductive amination.

The Phenol (C-2): Provides acidity (pKa ~7-8) and directs ortho-metalation; acts as a

hydrogen bond donor in ligand design.
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The Bromide (C-4): The "exit vector" for palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig).

The Methoxy (C-6): An electron-donating group (EDG) that modulates the electronics of the

ring, often crucial for metabolic stability in medicinal chemistry.
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Figure 1: Structural Reactivity Map highlighting functional handles and associated risks.[1]

GHS Hazard Profiling & Risk Mitigation (SAR-Based)
Note: As a specialized intermediate, specific toxicological data (LD50) may be limited. The

following profile is derived from Structure-Activity Relationship (SAR) analysis of analogous

halogenated salicylaldehydes.

Hazard Classification (GHS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13979227/docs?utm_src=pdf-body-img#technical-guide-lifecycle-management-of-4-bromo-2-hydroxy-6-methoxybenzaldehyde
https://www.bldpharm.com/products/1427439-23-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13979227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Code Statement
Mechanism of
Action

Skin Irritation H315 Causes skin irritation

Phenolic acidity

combined with

aldehyde reactivity

can denature surface

proteins.

Eye Irritation H319
Causes serious eye

irritation

Aldehydes are

lachrymators; direct

contact causes

immediate nociceptor

activation.

STOT-SE H335
May cause respiratory

irritation

Inhalation of

dust/vapor triggers

mucosal inflammation.

Sensitization H317
May cause skin

sensitization

Predicted:

Benzaldehydes can

form haptens with skin

proteins, leading to

allergic contact

dermatitis.

The "Senior Scientist" Protocol: Beyond the Codes
Standard SDSs often miss the nuance of chemical stability.

Oxidation Risk: The aldehyde is prone to autoxidation to the corresponding benzoic acid (4-

bromo-2-hydroxy-6-methoxybenzoic acid), especially in the presence of light and air. This

appears as a "white crust" on the yellow solid.

Mitigation: Do not rely solely on the bottle cap. Parafilm is insufficient for long-term storage.

Handling, Storage, & Stability Protocols
Storage Hierarchy (The "Self-Validating" System)
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To ensure reproducibility in biological assays, sample integrity is paramount. Follow this

hierarchy:

Primary Containment: Amber glass vial (UV protection).

Atmosphere: Argon or Nitrogen blanket (prevents autoxidation).

Temperature:2–8°C. (Freezing is acceptable but may cause condensation upon thawing;

refrigeration is optimal).

Desiccation: Store in a secondary container (desiccator) to prevent hydrolysis of the imine-

forming potential.

Protocol: Inert Atmosphere Transfer
Use this workflow when aliquoting for sensitive catalysis.

Equilibration: Allow the vial to reach room temperature before opening (prevents water

condensation).

Purge: Insert a needle connected to an Argon line into the headspace.

Dispense: Weigh out the required amount quickly.

Reseal: Flush headspace with Argon for 10 seconds before capping. Tape with electrical

tape or Parafilm.

Emergency Response Protocols
Standard "flush with water" advice is often insufficient for lipophilic aromatics. This logic flow

ensures minimal tissue damage.
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Figure 2: Decision tree for emergency response, prioritizing lipophilic decontamination for skin

contact.

Synthetic Utility & Application
Context: This compound is a "privileged structure" in medicinal chemistry, often used to

synthesize HSP90 inhibitors, anti-inflammatory agents, and Schiff base ligands for metallo-

pharmaceuticals.

Workflow: The "Divergent Synthesis" Approach
Researchers utilize the reactivity difference between the Bromide (harder to activate) and the

Aldehyde (easy to functionalize) to build complex libraries.

Experimental Example: Suzuki-Miyaura Coupling
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Goal: Functionalize the C-4 position while preserving the aldehyde.

Reagents: Boronic acid (R-B(OH)₂), Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2 eq).

Solvent: Dioxane/Water (4:1).

Critical Step: The presence of the ortho-hydroxyl group (C-2) can poison the catalyst via

coordination.

Solution: Use a mild base or protect the phenol (e.g., as a MOM ether) before coupling if

yields are low.
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Figure 3: Divergent synthetic pathways utilizing the orthogonal reactivity of the scaffold.

Analytical Validation (Self-Check)
When synthesizing or receiving this compound, verify identity via 1H NMR (DMSO-d6).
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Aldehyde (-CHO): Look for a singlet at ~10.0 - 10.3 ppm.

Phenol (-OH): Broad singlet, typically ~11.0 - 12.0 ppm (exchangeable).

Aromatic Protons: Two distinct signals (meta-coupling) if the ring is asymmetric, or a singlet if

symmetric (check substitution pattern).

Methoxy (-OMe): Strong singlet at ~3.8 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13979227?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13979227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

